Cas no 1804263-41-9 (Methyl 2-chloro-3-propionylbenzoate)

• Product Name: Methyl 2-chloro-3-propionylbenzoate
• CAS No: 1804263-41-9
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4950850
• Update Time: 2025-10-29

Methyl 2-chloro-3-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-propionylbenzoate

• Inchi： 1S/C11H11ClO3/c1-3-9(13)7-5-4-6-8(10(7)12)11(14)15-2/h4-6H,3H2,1-2H3
• InChI Key： WDFMXWJAFWDYPQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CC=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-chloro-3-propionylbenzoate

Methyl 2-chloro-3-propionylbenzoate: A Comprehensive Overview

Methyl 2-chloro-3-propionylbenzoate, with the CAS number 1804263-41-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as Methyl 2-chloro-3-(propanoyl)benzoate, is a derivative of benzoic acid, featuring a methyl ester group and a propionyl substituent. Its structure is characterized by a benzene ring with substituents at the 2 and 3 positions, making it a valuable molecule for various applications.

The synthesis of Methyl 2-chloro-3-propionylbenzoate involves a series of well-established organic reactions. Typically, the starting material is chlorobenzoic acid, which undergoes esterification to form the methyl ester. Subsequent alkylation or acylation steps introduce the propionyl group at the 3 position. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments are particularly relevant in the context of green chemistry initiatives, which aim to promote sustainable chemical processes.

One of the most notable applications of Methyl 2-chloro-3-propionylbenzoate is in the pharmaceutical industry. This compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics and anti-inflammatory agents. Its unique structure allows for selective reactivity, making it an ideal building block for drug discovery programs. For instance, researchers have utilized this compound to develop novel analogs with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

In addition to its pharmaceutical applications, Methyl 2-chloro-3-propionylbenzoate has found utility in agrochemicals. It acts as a precursor for herbicides and fungicides, contributing to crop protection and yield enhancement. Recent studies have demonstrated its potential as a component in eco-friendly agricultural formulations, which are increasingly demanded by environmentally conscious consumers.

The electronic properties of Methyl 2-chloro-3-propionylbenzoate make it an interesting candidate for use in organic electronics. Its conjugated system facilitates charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its integration into polymer blends to improve device performance, achieving promising results in terms of efficiency and stability.

From a structural perspective, Methyl 2-chloro-3-propionylbenzoate exhibits a balance between rigidity and flexibility due to its aromatic ring and substituents. This balance is essential for its versatility in different chemical environments. Computational studies have provided deeper insights into its molecular interactions, enabling better predictions of its behavior in various reactions and applications.

Recent advancements in analytical techniques have further enhanced our understanding of Methyl 2-chloro-3-propionylbenzoate's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structure and purity. These techniques are critical for ensuring the reliability of experimental results in both academic research and industrial settings.

In conclusion, Methyl 2-chloro-3-propionylbenzoate (CAS No.: 1804263-41-9) is a multifaceted compound with significant implications across diverse scientific domains. Its role as an intermediate in pharmaceuticals, agrochemicals, and materials science underscores its importance in modern chemistry. As research continues to uncover new applications and optimize existing processes, this compound will undoubtedly remain a focal point for innovation.